N'-[(2-chlorophenyl)methyl]-N-[(4-methoxyphenyl)methyl]oxamide

• IUPAC Name: N'-[(2-chlorophenyl)methyl]-N-[(4-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C17H17ClN2O3/c1-23-14-8-6-12(7-9-14)10-19-16(21)17(22)20-11-13-4-2-3-5-15(13)18/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: BYBAMFDZMVPRPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C(=O)NCC2=CC=CC=C2Cl
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

N'-[(2-chlorophenyl)methyl]-N-[(4-methoxyphenyl)methyl]oxamide, also known as CMOM or O-2050, is a synthetic opioid compound that has gained attention in the scientific community for its potential use in pain management.

Scientific Research Applications

Antimicrobial Activity

N'-[(2-chlorophenyl)methyl]-N-[(4-methoxyphenyl)methyl]oxamide and related compounds have been explored for their antimicrobial potential. For instance, a series of derivatives were synthesized and evaluated for in vitro antibacterial and antifungal activities, showing significant effects against a range of pathogens, including Escherichia coli, Staphylococcus aureus, and Candida albicans (Desai, Dodiya, & Shihora, 2011). This suggests potential applications of such compounds in the development of new antimicrobial agents.

Anticonvulsant Properties

Compounds structurally related to N'-[(2-chlorophenyl)methyl]-N-[(4-methoxyphenyl)methyl]oxamide have been investigated for their anticonvulsant activities. Research focusing on enaminones, which share a similar structural framework, revealed insights into structure-activity correlations, providing a foundation for the development of anticonvulsant drugs. These studies utilized models like the amygdala kindling model to evaluate the compounds' efficacy against seizures, contributing to our understanding of their potential therapeutic use (Scott et al., 1993).

Material Science and Polymer Chemistry

The unique chemical structure of N'-[(2-chlorophenyl)methyl]-N-[(4-methoxyphenyl)methyl]oxamide-like compounds has also found applications in material science, particularly in polymer chemistry. For example, the spontaneous alternating copolymerization involving similar molecules resulted in the creation of polymers with highly reactive groups, opening new avenues for the development of functional materials (Mizuya, Yokozawa, & Endo, 1989).

Enzyme Inhibition and Mechanistic Studies

Research into compounds similar to N'-[(2-chlorophenyl)methyl]-N-[(4-methoxyphenyl)methyl]oxamide has extended to enzymology, where their potential as enzyme inhibitors has been explored. Studies on monoamine oxidase (MAO) inhibitors, for instance, have provided insights into the mechanisms of enzyme inactivation, contributing to the development of drugs targeting neurological disorders (Gates & Silverman, 1989).